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Compound of Interest

Compound Name:
Diethyl 2-Amino-3,5-

pyrroledicarboxylate

Cat. No.: B062624 Get Quote

In-Depth Technical Guide: Diethyl 2-Amino-3,5-
pyrroledicarboxylate
This technical guide provides a comprehensive overview of Diethyl 2-Amino-3,5-
pyrroledicarboxylate, tailored for researchers, scientists, and professionals in drug

development. The document summarizes key identifiers, explores relevant synthetic

methodologies, and presents logical relationships between the compound's identifiers through

a structured visualization.

Core Compound Identifiers
A variety of identifiers are used to characterize Diethyl 2-Amino-3,5-pyrroledicarboxylate,

ensuring its unambiguous identification in chemical databases and scientific literature. These

identifiers are crucial for accurate data retrieval and communication within the scientific

community.
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Identifier Type Identifier

CAS Number 187724-98-7[1]

IUPAC Name Diethyl 5-amino-1H-pyrrole-2,4-dicarboxylate[1]

PubChem CID 21262628[1]

SMILES String CCOC(=O)c1c(N)[nH]c(c1)C(=O)OCC[1]

Synonyms
Diethyl 2-amino-3,5-pyrroledicarboxylate,

Diethyl 5-amino-1H-pyrrole-2,4-dicarboxylate[1]

Experimental Protocols
A specific, detailed experimental protocol for the synthesis of Diethyl 2-Amino-3,5-
pyrroledicarboxylate (CAS 187724-98-7) was not available in the reviewed scientific

literature. However, a general methodology for the solid-phase synthesis of 3-aminopyrrole-2,5-

dicarboxylate analogues has been described and may serve as a conceptual framework for the

synthesis of the target compound.

General Solid-Phase Synthesis Strategy for 3-Aminopyrrole-2,5-dicarboxylate Analogues[2][3]

This strategy employs a solid-phase approach, which can be advantageous for library

synthesis and purification. The general steps are outlined below:

Resin Attachment: The synthesis begins with the attachment of a suitable precursor, such as

(2S,4R)-4-hydroxy-N-(PhF)proline cesium salt, to a solid support like Wang bromide resin.

Oxidation: The alcohol group on the resin-bound proline derivative is then oxidized to a

ketone, forming a resin-bound 4-oxo-N-(PhF)prolinate. This serves as the pyrrole precursor.

Aminopyrrole Formation: Treatment of the oxo-prolinate resin with various secondary amines

leads to the formation of resin-bound 3-aminopyrroles.

Diversification (Optional): Further diversification at other positions of the pyrrole ring can be

achieved through various reactions. For instance, acylation at the 2-position with reagents

like trichloroacetyl chloride, followed by haloform reactions with primary amines, can

introduce additional diversity.
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Cleavage from Resin: Finally, the synthesized 3-aminopyrrole-2,5-dicarboxylate is cleaved

from the solid support using acidic conditions (e.g., trifluoroacetic acid - TFA) or basic

conditions (e.g., sodium methoxide) to yield the final product.

Note: This is a generalized protocol for a class of related compounds and would require

specific adaptation and optimization for the synthesis of Diethyl 2-Amino-3,5-
pyrroledicarboxylate.

Logical Relationships of Identifiers
The various identifiers for Diethyl 2-Amino-3,5-pyrroledicarboxylate are interconnected,

each providing a different layer of chemical information. The following diagram illustrates these

relationships.
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Caption: Relationship between identifiers for Diethyl 2-Amino-3,5-pyrroledicarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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